Cas no 869535-59-1 (1-(3,4-dimethoxyphenyl)methylcyclopropan-1-amine)

• Product Name: 1-(3,4-dimethoxyphenyl)methylcyclopropan-1-amine
• CAS No: 869535-59-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6009054
• PubChem ID: 23106110
• Update Time: 2025-10-31

1-(3,4-dimethoxyphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-[(3,4-dimethoxyphenyl)methyl]-
• 1-(3,4-Dimethoxybenzyl)cyclopropan-1-amine
• 1-(3,4-dimethoxyphenyl)methylcyclopropan-1-amine
• CS-0306919
• 1-[(3,4-dimethoxyphenyl)methyl]cyclopropan-1-amine
• 1-(3,4-dimethoxy-benzyl)-cyclopropylamine
• 869535-59-1
• SCHEMBL1719491
• EN300-1867361
• AKOS011972074
• RTXYSWLYOZKAKE-UHFFFAOYSA-N

• Inchi： 1S/C12H17NO2/c1-14-10-4-3-9(7-11(10)15-2)8-12(13)5-6-12/h3-4,7H,5-6,8,13H2,1-2H3
• InChI Key： RTXYSWLYOZKAKE-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C(OC)C(OC)=C2)(N)CC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 301.6±22.0 °C(Predicted)
• pka: 8.20±0.20(Predicted)

Additional information on 1-(3,4-dimethoxyphenyl)methylcyclopropan-1-amine

Introduction to 1-(3,4-dimethoxyphenyl)methylcyclopropan-1-amine (CAS No. 869535-59-1)

1-(3,4-dimethoxyphenyl)methylcyclopropan-1-amine (CAS No. 869535-59-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a substituted phenyl group. These structural elements contribute to its potential biological activities and pharmacological properties, making it a subject of interest for various therapeutic applications.

The chemical structure of 1-(3,4-dimethoxyphenyl)methylcyclopropan-1-amine consists of a cyclopropane ring attached to a methyl group, which is further substituted with a 3,4-dimethoxyphenyl group. The presence of the dimethoxyphenyl moiety imparts specific electronic and steric properties to the molecule, influencing its interactions with biological targets. This compound has been studied for its potential as a ligand for various receptors and enzymes, particularly in the context of central nervous system (CNS) disorders.

Recent research has highlighted the potential of 1-(3,4-dimethoxyphenyl)methylcyclopropan-1-amine in modulating neurotransmitter systems. Studies have shown that this compound can interact with serotonin receptors, particularly the 5-HT_2A receptor, which is implicated in various psychiatric conditions such as depression and anxiety. The ability to modulate serotonin signaling pathways makes 1-(3,4-dimethoxyphenyl)methylcyclopropan-1-amine a promising candidate for the development of novel therapeutic agents.

In addition to its potential in psychiatric disorders, 1-(3,4-dimethoxyphenyl)methylcyclopropan-1-amine has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease. The mechanisms underlying these effects are thought to involve the modulation of intracellular signaling pathways and the enhancement of cellular antioxidant defenses.

The pharmacokinetic profile of 1-(3,4-dimethoxyphenyl)methylcyclopropan-1-amine has been studied to understand its bioavailability and metabolism. Research indicates that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are crucial for the development of effective oral formulations for clinical use. Additionally, the compound's low toxicity profile in preclinical studies further supports its potential as a safe therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3,4-dimethoxyphenyl)methylcyclopropan-1-amine in various therapeutic indications. Early-phase trials have shown promising results, with the compound demonstrating significant improvements in symptoms associated with depression and anxiety disorders. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in further clinical development.

In conclusion, 1-(3,4-dimethoxyphenyl)methylcyclopropan-1-amine (CAS No. 869535-59-1) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in several areas of medicine. Its ability to modulate neurotransmitter systems and provide neuroprotective effects makes it an attractive candidate for the development of novel drugs targeting CNS disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatment options for patients suffering from these conditions.